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Get Quote

Property Value / Description

Chemical Names Phosphoryl fluoride, Phosphorus oxyfluoride, Phosphoryl trifluoride [1]

CAS Number 13478-20-1 [2] [3] [1]

Molecular Formula POF₃ [3] [1]

Molecular Weight 103.97 g/mol [3] [4]

Appearance Colourless gas [1]

Boiling Point -39.7 °C [1] [4]

Density 1.506 g/cm³ (liquid) [2]

Vapour Pressure 6630 mmHg at 25°C [2]

Solubility Reacts with water. Soluble in diethyl ether and hydrocarbons. [1]

Hazards and Safety Precautions

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s1506004?utm_src=pdf-body
https://www.smolecule.com/products/s1506004?utm_src=pdf-interest
https://en.m.wikipedia.org/wiki/POF3
https://www.lookchem.com/sds13478-20-1.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13478201&Mask=1EFF
https://en.m.wikipedia.org/wiki/POF3
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13478201&Mask=1EFF
https://en.m.wikipedia.org/wiki/POF3
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13478201&Mask=1EFF
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3329830.htm
https://en.m.wikipedia.org/wiki/POF3
https://en.m.wikipedia.org/wiki/POF3
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3329830.htm
https://www.lookchem.com/sds13478-20-1.html
https://www.lookchem.com/sds13478-20-1.html
https://en.m.wikipedia.org/wiki/POF3
https://www.smolecule.com/products/s1506004?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Phosphoryl fluoride is a poisonous and corrosive gas. Its primary hazard is its reaction with moisture—

including atmospheric humidity—to produce highly toxic and corrosive hydrogen fluoride (HF) [1] [5].

Hazard Aspect Precautions

GHS Hazard
Statements

H330 (Fatal if inhaled), H314 (Causes severe skin burns and eye damage), H372

(Causes damage to organs through prolonged or repeated exposure) [1].

| Personal Protective Equipment (PPE) | • Respiratory: Wear a self-contained breathing apparatus

(SCBA) for firefighting or high-concentration scenarios. For handling large quantities, wear a dust mask [2].

• Skin: Wear impervious gloves and clothing. Use proper glove removal technique to avoid skin contact [2].

• Eyes: Use safety glasses with side-shields or a face shield [2]. | | First Aid Measures | • Inhalation:

Immediately move the affected person to fresh air and seek immediate medical attention [2]. • Skin Contact:

Wash off with soap and plenty of water. Consult a physician [2]. • Eye Contact: Rinse thoroughly with

plenty of water for at least 15 minutes and consult a physician [2]. |

Stability, Storage, and Handling

Stability and Reactivity

Chemical Stability: Phosphoryl fluoride is stable under recommended storage conditions [2].

Stability Incompatibilities: It reacts vigorously with water, hydrolyzing in a stepwise manner to
ultimately form phosphoric acid and hydrogen fluoride [1]. This reaction proceeds as follows:
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It also reacts with alcohols [1].

Storage Conditions

Store in a cool, dry, and well-ventilated place [2].

Keep the container tightly closed when not in use to prevent contact with moisture and air [2].
Use compatible materials for storage equipment. The gas will corrode many metals and elastomers in

the presence of moisture.

Troubleshooting Common Experimental Issues

Problem Possible Cause & Solution

Unexpected pressure
build-up in storage
cylinder or reactor line.

The container may be warming up or a leak is allowing moisture in,
leading to gas generation and decomposition. Solution: Ensure the

cylinder is stored in a cool environment and that all fittings and valves
are tightly sealed and moisture-free.

Observed corrosion on
equipment or metal
surfaces near the
experiment.

Likely due to a leak or venting of POF₃, which hydrolyzes to HF—a
highly corrosive acid. Solution: Immediately check the integrity of the

system, contain and neutralize any leaks with appropriate agents (e.g.,
calcium carbonate), and improve local ventilation.
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Problem Possible Cause & Solution

Poor yield or unexpected
side products in PFEx or
other synthesis reactions.

Reactant or solvent may contain trace water, decomposing the POF₃.
Solution: Ensure all solvents and reagents are thoroughly dried and

that the reaction atmosphere is inert (e.g., under nitrogen or argon).

Detection of POF₃ in
laboratory air (via
monitoring).

A significant leak has occurred. Solution: Evacuate the area

immediately. Only trained personnel with appropriate PPE (including
SCBA) should attempt to identify and isolate the leak.

Application Note: Relevance in Drug Discovery

Phosphoryl fluoride and its derivatives are gaining attention in covalent drug discovery. The Phosphorus

Fluoride Exchange (PFEx) reaction is an emerging click chemistry that uses the unique reactivity of P(V)-F

bonds to connect molecular building blocks rapidly and selectively [6] [7]. Understanding the stability and

safe handling of POF₃ is therefore fundamental for researchers developing new synthetic routes in chemical

biology and pharmaceutical sciences [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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